Cas no 303009-19-0 (Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-)
303009-19-0 structure
Product Name:Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
CAS No:303009-19-0
MF:C12H15N3
MW:201.267602205276
CID:299378
PubChem ID:45094620
Update Time:2025-04-19
Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)-
- Benzenamine, 4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- (9CI)
- 4-(5-ethyl-3-methylpyrazol-1-yl)aniline
- YXN
- 303009-19-0
- 4-(5-Ethyl-3-methyl-1H-pyrazol-1-yl)aniline
- DTXSID40667297
-
- Inchi: 1S/C12H15N3/c1-3-11-8-9(2)14-15(11)12-6-4-10(13)5-7-12/h4-8H,3,13H2,1-2H3
- InChI Key: LAVBGRFHIWCGIQ-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(=CC=2)N)C(=CC(C)=N1)CC
Computed Properties
- Exact Mass: 201.12675
- Monoisotopic Mass: 201.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 2.4
Experimental Properties
- PSA: 43.84
Benzenamine,4-(5-ethyl-3-methyl-1H-pyrazol-1-yl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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